N-(1,3-benzoxazol-6-yl)-N'-(4-chlorophenyl)thiourea

Specification

• CAS No.: 860785-10-0
• Molecular Formula: C14H10ClN3OS
• Molecular Weight: 303.76
• IUPAC Name: 1-(1,3-benzoxazol-6-yl)-3-(4-chlorophenyl)thiourea
• Standard InChI: InChI=1S/C14H10ClN3OS/c15-9-1-3-10(4-2-9)17-14(20)18-11-5-6-12-13(7-11)19-8-16-12/h1-8H,(H2,17,18,20)
• Standard InChI Key: RRVGEJSWRVCMFT-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=S)NC2=CC3=C(C=C2)N=CO3)Cl

Introduction

N-(1,3-benzoxazol-6-yl)-N'-(4-chlorophenyl)thiourea is an organic compound that combines a benzoxazole moiety with a thiourea functional group. This unique structure contributes to its potential biological activities and applications in medicinal chemistry. The benzoxazole ring enhances the compound's electronic properties, while the thiourea group is known for its reactivity and ability to form hydrogen bonds, making it a subject of interest in drug design and development.

Synthesis and Purification

The synthesis of N-(1,3-benzoxazol-6-yl)-N'-(4-chlorophenyl)thiourea typically involves several steps, including the reaction of appropriate precursors to form the thiourea linkage. Purification methods such as recrystallization or chromatography are commonly employed to isolate the desired compound in high purity.

Applications in Material Science

Certain thiourea derivatives have been explored for their potential applications in material science, such as in the development of new types of polymers and crystals. The unique structure of N-(1,3-benzoxazol-6-yl)-N'-(4-chlorophenyl)thiourea might hold promise for similar applications, but further research is necessary.